Cas no 1204296-23-0 (3-(Isopropylthio)benzoyl chloride)

• Product Name: 3-(Isopropylthio)benzoyl chloride
• CAS No: 1204296-23-0
• MF: C₁₀H₁₁ClOS
• MW: 214.711740732193
• CID: 5734999
• PubChem ID: 45496412
• Update Time: 2023-11-02

3-(Isopropylthio)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(isopropylthio)benzoyl chloride
• EN300-237126
• F2146-0459
• 3-(isopropylthio)benzoylchloride
• 1204296-23-0
• AKOS015957777
• 3-(propan-2-ylsulfanyl)benzoyl chloride
• Benzoyl chloride, 3-[(1-methylethyl)thio]-
• 3-[(1-Methylethyl)thio]benzoyl chloride
• 3-(Isopropylthio)benzoyl chloride

• Inchi： 1S/C10H11ClOS/c1-7(2)13-9-5-3-4-8(6-9)10(11)12/h3-7H,1-2H3
• InChI Key： PVFGAHDHQNCWHZ-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CC(=C1)SC(C)C)=O

Computed Properties

• Exact Mass: 214.0219138g/mol
• Monoisotopic Mass: 214.0219138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives